BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 2-Bromo-5-
chlorophenylboronic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Bromo-5-chlorophenylboronic
Compound Name: d
aci

Cat. No.: B573107

An In-depth Technical Guide to 2-Bromo-5-chlorophenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Bromo-5-chlorophenylboronic acid, a key building block in modern organic
synthesis. The document details its structural characteristics, reactivity, and applications, with a
particular focus on its role in the development of novel pharmaceutical compounds.
Experimental protocols and graphical representations of key chemical processes are included
to support researchers in its practical application.

Core Physical and Chemical Properties

2-Bromo-5-chlorophenylboronic acid is a halogenated aromatic compound that serves as a
versatile intermediate in organic synthesis.[1] Its unique substitution pattern, featuring both a
bromine and a chlorine atom on the phenyl ring, allows for selective and sequential cross-
coupling reactions.

Structural and General Data

The fundamental properties of 2-Bromo-5-chlorophenylboronic acid are summarized in the
table below, providing essential information for its handling, storage, and application in
experimental settings.
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Property Value Source

IUPAC Name 2-Bromo->- 2]
chlorophenylboronic acid

CAS Number 1217501-18-2 [2131141[5]161[7]

Molecular Formula CeHsBBrCIlO:2 [21[31[4][5]

Molecular Weight 235.27 g/mol [3114]

Physical Form Solid [2]

Purity Typically =98% [2]

Storage Temperature 2-8°C, under inert atmosphere [2]

Physicochemical Properties

The following table outlines key physicochemical data for 2-Bromo-5-chlorophenylboronic
acid. Note that some values are predicted, as experimental data for certain properties is not
widely published.
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Property Value Notes

Boronic acids often
decompose before melting. For
Melting Point Data not available comparison, 2-
chlorophenylboronic acid has a
melting point of 92-102 °C.

Predicted value. Phenylboronic
Boiling Point 367.0£52.0 °C acids typically decompose at
high temperatures.[8]

Expected to be soluble in

- Moderately soluble in organic solvents like ethanol,
Solubility ]
solvents chloroform, and acetone, with
limited solubility in water.[1]
Density ~1.79 g/cm?3 Predicted value.[8]

Avoid prolonged exposure to

heat or strong oxidizing
N Stable under recommended ) )
Stability N agents.[1] Boronic acids can
storage conditions )
be prone to protodeboronation.

[9]

Chemical Reactivity and Applications

The reactivity of 2-Bromo-5-chlorophenylboronic acid is dominated by the boronic acid
functional group and the two distinct halogen substituents on the aromatic ring.

Suzuki-Miyaura Cross-Coupling Reactions

The primary application of 2-Bromo-5-chlorophenylboronic acid is in palladium-catalyzed
Suzuki-Miyaura cross-coupling reactions.[10][11] This powerful carbon-carbon bond-forming
reaction allows for the synthesis of complex biaryl and heteroaryl structures, which are
common motifs in medicinally active compounds.[12][13]

The catalytic cycle for the Suzuki-Miyaura coupling involves three key steps: oxidative addition,
transmetalation, and reductive elimination.[10] The presence of a base is crucial to activate the
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boronic acid for the transmetalation step.[13]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery

Boronic acids and their derivatives are of significant interest in medicinal chemistry.[14] They
are used as key intermediates in the synthesis of bioactive molecules, including kinase
inhibitors for cancer therapy.[15] The 2-bromo-5-chlorophenyl moiety can be incorporated into
scaffolds that target the ATP-binding site of protein kinases. The differential reactivity of the
bromine and chlorine atoms allows for stepwise, site-selective elaboration to build molecular
complexity and optimize biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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